4,5-Dihydrobenzo(a)pyrene-4,5,9-triol

• CAS No.: 77774-37-9
• Molecular Formula: C20H14O3
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 4,5-dihydrobenzo[a]pyrene-4,5,9-triol
• InChI: InChI=1S/C20H14O3/c21-12-6-4-11-8-16-18-13(15(11)9-12)7-5-10-2-1-3-14(17(10)18)19(22)20(16)23/h1-9,19-23H
• InChI Key: FANHOQORSNMDMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(C(C4=C3C(=C5C=C(C=CC5=C4)O)C=C2)O)O

Description

4,5-Dihydrobenzo(a)pyrene-4,5,9-triol (hereafter referred to as 4,5,9-triol) is a polycyclic aromatic hydrocarbon (PAH) metabolite derived from benzo[a]pyrene (BaP), a well-documented environmental carcinogen. This compound is formed via the oxidation of 9-hydroxybenzo[a]pyrene (9OH-BaP) to the K-region 4,5-oxide intermediate, which undergoes enzymatic hydration to yield the 4,5,9-triol . Its formation is closely associated with cytochrome P-450-mediated metabolism and prostaglandin H-synthase activity, particularly in inflammatory conditions .

Comparison with Similar Compounds

Benzo[a]pyrene Dihydrodiols

BaP metabolism generates multiple dihydrodiols, including:

• 7,8-Dihydroxy-7,8-dihydrobenzo[a]pyrene (7,8-diol) : A precursor to the highly mutagenic 7,8-diol-9,10-epoxide (BPDE), which binds covalently to DNA .
• 9,10-Dihydroxy-9,10-dihydrobenzo[a]pyrene (9,10-diol): Primarily metabolized to phenol derivatives (e.g., 1- and 3-phenol triols) rather than epoxides, resulting in lower mutagenicity compared to 7,8-diol .

Table 1: Structural and Metabolic Comparison of BaP Dihydrodiols

Compound	Key Metabolic Pathways	Mutagenic Potential	Conjugation Pathways
4,5,9-Triol	Hydration of 4,5-oxide; glucuronidation	Low	Glucuronides, sulfates
7,8-Diol	Epoxidation to BPDE; glutathione conjugation	High	Glutathione conjugates
9,10-Diol	Phenol triol formation; minor epoxidation	Moderate	Glucuronides

Benzo[e]pyrene Analogues

• trans-4,5-Dihydroxy-4,5-dihydrobenzo[e]pyrene : Structurally analogous to 4,5-diol of BaP but exhibits modest mutagenic activity due to the absence of bay-region epoxidation .

Table 2: Mutagenic Profiles of BaP Metabolites

Compound	Mutagenicity (S. typhimurium Assay)	Key Enzymes Involved
4,5,9-Triol	Not detected	Cytochrome P-450, Epoxide hydrolase
7,8-Diol-9,10-epoxide	High	Cytochrome P-450, GST
9,10-Diol-7,8-epoxide	Low	Prostaglandin H-synthase

Environmental Degradation and Persistence

• 4,5,9-Triol : Degraded via microbial pathways (e.g., Microbacterium sp. M.CSW3) to chrysene and phenanthrene derivatives under anaerobic conditions .
• 4,5-Dihydrobenzo[a]pyrene : A hydrogenated intermediate in BaP degradation, leading to ring cleavage and mineralization .
• 7,8-Diol : More persistent in aerobic environments due to slower degradation rates compared to 4,5-diol derivatives .

Cell-Specific Metabolism

• Monocytes vs. Lymphocytes: Monocytes preferentially metabolize BaP to 9OH-BaP and 4,5,9-triol, while lymphocytes generate higher levels of 3-hydroxy-BaP and quinones .

Key Research Findings

Metabolic Activation: The 4,5,9-triol pathway is non-mutagenic but may contribute to oxidative DNA damage via secondary reactive oxygen species (ROS) .

Environmental Significance : Microbial degradation of 4,5-dihydrobenzo[a]pyrene derivatives reduces ecological persistence, unlike 7,8-diol epoxides .

Q & A

Basic Research Questions

Q. What are the primary metabolic pathways leading to the formation of 4,5-Dihydrobenzo(a)pyrene-4,5,9-triol in biological systems?

• Methodological Answer : The compound is formed via cytochrome P-450-mediated oxidation of benzo(a)pyrene to its 4,5-oxide intermediate, followed by hydration via microsomal epoxide hydrolase to yield the 4,5-dihydrodiol (4,5,9-triol). Conjugation with glucuronides or sulfates may occur post-formation (Fig. 5, 7 in ). Experimental validation involves incubating benzo(a)pyrene with liver microsomes and analyzing metabolites via HPLC or LC-MS .

Q. What analytical methods are recommended for detecting 4,5-Dihydrobenzo(a)pyrene-4,5,9-triol in environmental or biological samples?

• Methodological Answer : Liquid chromatography-mass spectrometry (LC-MS) is optimal due to high sensitivity. For biological matrices (e.g., urine or plasma), sample preparation includes ethyl acetate extraction to isolate metabolites. Fluorescence detection coupled with HPLC is also effective, as dihydrodiols exhibit characteristic emission spectra. Validate with synthetic standards and spike-recovery experiments .

Q. How is the stability of 4,5-Dihydrobenzo(a)pyrene-4,5,9-triol influenced by pH and temperature during storage?

• Methodological Answer : The compound is sensitive to oxidative degradation. Store at -80°C in amber vials under inert gas (e.g., nitrogen). For short-term use, neutral pH (6.5–7.5) and refrigeration (4°C) are suitable. Stability assays should include periodic LC-MS analysis to monitor degradation products like quinones or glucuronides .

Advanced Research Questions

Q. How does the mutagenic potential of 4,5-Dihydrobenzo(a)pyrene-4,5,9-triol compare to other benzo(a)pyrene metabolites?

• Methodological Answer : The triol exhibits modest mutagenicity compared to the highly reactive 7,8-diol-9,10-epoxide. Assess using the Ames test with Salmonella typhimurium strains (e.g., TA98 or TA100) and S9 liver homogenate for metabolic activation. Dose-response curves and competitive inhibition assays with epoxide hydrolase inhibitors can elucidate mechanistic differences .

Q. What experimental strategies distinguish spontaneous vs. enzyme-catalyzed oxidation of 4,5-Dihydrobenzo(a)pyrene-4,5,9-triol?

• Methodological Answer : Use enzyme-specific inhibitors (e.g., ketoconazole for cytochrome P-450) in parallel with heat-inactivated microsomes as negative controls. Monitor oxidation products (e.g., quinones) via LC-MS. Kinetic studies under varying pH and temperature conditions further distinguish non-enzymatic pathways .

Q. How do cytochrome P-450 isozyme polymorphisms affect the metabolic fate of 4,5-Dihydrobenzo(a)pyrene-4,5,9-triol in human tissues?

• Methodological Answer : Use recombinant cytochrome P-450 isoforms (e.g., CYP1A1, CYP1B1) expressed in vitro to quantify metabolite profiles. Compare activity in bronchial epithelial vs. hepatic microsomes to assess tissue-specific metabolism. RNA interference (siRNA) knockdowns in cell models can validate isoform contributions .

Q. What role do fungal ligninolytic enzymes play in degrading 4,5-Dihydrobenzo(a)pyrene-4,5,9-triol in environmental remediation?

• Methodological Answer : Incubate the compound with Ganoderma lucidum cultures and measure degradation efficiency via GC-MS. Monitor enzyme activity (laccase, Mn-peroxidase) spectrophotometrically. Optimize conditions (pH, co-substrates like H2O2) to enhance breakdown into non-toxic products like phthalic acid .